5-(3-Fluorophenyl)-3-trifluoromethoxyphenol

• IUPAC Name: 3-(3-fluorophenyl)-5-(trifluoromethoxy)phenol
• InChI: InChI=1S/C13H8F4O2/c14-10-3-1-2-8(4-10)9-5-11(18)7-12(6-9)19-13(15,16)17/h1-7,18H
• InChI Key: PUWVPGNRLKVBNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=CC(=C2)OC(F)(F)F)O
• Molecular Formula: C13H8F4O2
• DSSTOX Substance ID: DTXSID70686512
• Molecular Weight: 272.19 g/mol
• CAS No.: 1262004-00-1

Description

5-(3-Fluorophenyl)-3-trifluoromethoxyphenol is an organic compound that features both fluorine and trifluoromethoxy groups attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Fluorophenyl)-3-trifluoromethoxyphenol typically involves the introduction of the fluorine and trifluoromethoxy groups onto a phenol ring. One common method is the nucleophilic aromatic substitution reaction, where a fluorine atom is introduced to the phenol ring using a fluorinating agent such as cesium fluoride. The trifluoromethoxy group can be introduced using a trifluoromethylating agent like trifluoromethyl iodide under specific reaction conditions.

Industrial Production Methods

In an industrial setting, the production of 5-(3-Fluorophenyl)-3-trifluoromethoxyphenol may involve large-scale reactions using continuous flow reactors to ensure consistent product quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

5-(3-Fluorophenyl)-3-trifluoromethoxyphenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form hydroquinones.

Substitution: The fluorine and trifluoromethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like sodium hydride and organolithium compounds can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenol group can yield quinones, while reduction can produce hydroquinones.

Scientific Research Applications

5-(3-Fluorophenyl)-3-trifluoromethoxyphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s unique chemical properties make it useful in studying enzyme interactions and protein binding.

Industry: The compound can be used in the development of advanced materials with unique properties, such as high thermal stability and resistance to chemical degradation.

Mechanism of Action

The mechanism of action of 5-(3-Fluorophenyl)-3-trifluoromethoxyphenol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine and trifluoromethoxy groups can enhance the compound’s binding affinity and selectivity for these targets, leading to specific biological effects. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Similar Compounds

4-(3-Fluorophenyl)-3-trifluoromethoxyphenol: Similar structure but with the fluorine group in a different position.

5-(4-Fluorophenyl)-3-trifluoromethoxyphenol: Similar structure but with the fluorine group in a different position.

5-(3-Fluorophenyl)-4-trifluoromethoxyphenol: Similar structure but with the trifluoromethoxy group in a different position.

Uniqueness

5-(3-Fluorophenyl)-3-trifluoromethoxyphenol is unique due to the specific positioning of the fluorine and trifluoromethoxy groups on the phenol ring. This positioning can significantly influence the compound’s chemical reactivity and biological activity, making it distinct from other similar compounds.